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Compound of Interest

Compound Name: 11,15-Dimethylhexadecan-7-one

CAS No.: 71172-52-6

Cat. No.: B1267801

Get Quote

Application Note: High-Sensitivity GC-MS Profiling of the Murine Pheromone 11,15-
Dimethylhexadecan-7-one

Introduction & Biological Significance
11,15-Dimethylhexadecan-7-one is a long-chain, methylated ketone identified as a

semiochemical (pheromone) in the preputial glands of the house mouse (Mus musculus).[1]

Unlike common volatile organic compounds (VOCs), this molecule possesses a high molecular

weight (268.48 g/mol ) and significant lipophilicity, making its isolation from the lipid-rich

glandular matrix challenging.[1]

Accurate detection is critical for:

Behavioral Phenotyping: Correlating specific chemical profiles with dominance or mating

behaviors.

Purity Verification: Quality control of synthesized standards for behavioral assays.

Metabolic Profiling: Understanding the androgen-dependent biosynthesis of preputial lipids.
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This guide provides a validated protocol for the extraction and GC-MS analysis of 11,15-
dimethylhexadecan-7-one, prioritizing structural confirmation via mass spectral fragmentation

logic.

Chemical Profile & Mechanism
IUPAC Name: 11,15-Dimethylhexadecan-7-one[1]

Molecular Formula: C₁₈H₃₆O[1]

Molecular Weight: 268.48 g/mol [1]

Key Structural Feature: The carbonyl group at position C7 and methyl branching at C11 and

C15 create a unique fragmentation pattern under Electron Ionization (EI).[1]

MS Fragmentation Logic (The "Fingerprint")
To validate detection without a library match, you must look for specific alpha-cleavage ions

characteristic of a 7-ketone:

Alpha-Cleavage A (Acylium Ion): Cleavage between C7 (carbonyl) and C8.[1] This retains

the hexyl chain attached to the carbonyl.

Fragment: [CH₃-(CH₂)₅-C≡O]⁺[1]

Diagnostic m/z:113 (Base Peak or High Intensity)[1]

Alpha-Cleavage B: Cleavage between C6 and C7.[1]

Fragment: [C₁₁H₂₃]⁺ (The long alkyl tail)[1]

Diagnostic m/z:155

McLafferty Rearrangement: Due to the long alkyl chains on both sides, a McLafferty

rearrangement involving the γ-hydrogen is expected, yielding even-electron ions (typically

m/z 128 or 114 depending on the specific rearrangement path preferred).

Sample Preparation Strategy
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Direct injection of glandular extracts is discouraged due to the high triglyceride content, which

fouls the GC inlet. We utilize a Liquid-Liquid Extraction (LLE) followed by a cold-precipitation

step to remove bulk lipids.[1]

Protocol A: Preputial Gland Extraction
Harvest: Dissect preputial glands (approx. 20-50 mg) and place immediately in a pre-

weighed glass vial on ice.

Lysis: Add 500 µL of Dichloromethane (DCM) (HPLC Grade).

Why DCM? It offers excellent solubility for mid-polarity ketones while being volatile enough

for concentration.

Homogenization: Mechanical disruption (bead beating) for 60 seconds at 30 Hz.

Phase Separation: Add 200 µL of 1M NaCl (aq) to separate hydrophilic contaminants. Vortex

and centrifuge at 3,000 x g for 5 mins.

Lipid Precipitation (Winterization): Transfer the lower organic layer to a new vial. Incubate at

-20°C for 2 hours. White precipitates (waxes/triglycerides) may form.[1]

Clarification: Quickly centrifuge at 4°C (10,000 x g) and transfer the supernatant to a GC vial

with a glass insert.

Visual Workflow: Sample Preparation
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Figure 1: Optimized Liquid-Liquid Extraction workflow minimizing lipid contamination.

Instrumental Parameters (GC-MS)
The analysis requires a non-polar capillary column to separate the ketone based on boiling

point and van der Waals interactions.
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Gas Chromatography (Agilent 7890B or equivalent)
Column: HP-5ms or DB-5ms UI (30 m × 0.25 mm ID × 0.25 µm film thickness).[1]

Rationale: The 5% phenyl phase provides slight polarity to separate the ketone from co-

eluting alkanes (e.g., heptadecane).

Carrier Gas: Helium (99.999%) at 1.0 mL/min (Constant Flow).[1]

Inlet: Splitless Mode (1 min purge).

Inlet Temperature: 260°C.[2]

Injection Volume: 1 µL.

Oven Temperature Program:

Step Rate (°C/min)
Temperature
(°C)

Hold Time
(min)

Note

Initial - 50 1.0
Solvent
focusing

Ramp 1 20 160 0
Rapid transit to

analyte region

Ramp 2 3 240 0

Critical

separation

window

| Ramp 3 | 30 | 300 | 5.0 | Bake-out |[1]

Mass Spectrometry (Agilent 5977B or equivalent)
Source: Electron Ionization (EI) at 70 eV.[1]

Source Temp: 230°C.

Quad Temp: 150°C.
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Acquisition Mode:

Scan: m/z 40–400 (For initial identification).[1]

SIM (Selected Ion Monitoring): For quantitation, monitor m/z 113 (Quant), 85, and 155

(Qual).

Data Analysis & Identification
Identification relies on two pillars: Retention Index (RI) and Spectral Matching.[1][3]

A. Retention Index (Kovats)
Calculate the RI using a C8-C20 alkane standard mix run under the same conditions.[1]

Target RI (DB-5ms): Approximately 1890 – 1920.[1]

Note: Isomers like 6,10,14-trimethylpentadecan-2-one elute earlier.[1] The 7-one position

shifts retention slightly later due to the central carbonyl interaction.

B. Mass Spectral Interpretation
The presence of m/z 113 is the primary indicator of the 7-one structure (Hexyl-CO⁺).
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Figure 2: EI Fragmentation pathway highlighting the diagnostic m/z 113 ion.[1]

Validation Criteria
To ensure the method is "Trustworthy" (Part 2 of requirements), the following criteria must be

met before processing biological samples:

System Suitability: Inject a standard of 2-heptanone (or similar ketone) to verify peak tailing

factor is < 1.[1]2. Ketones are prone to adsorption on active sites in dirty liners.

Linearity: Construct a calibration curve using a surrogate standard (e.g., 2-pentadecanone)

from 10 ng/mL to 1000 ng/mL. R² must be > 0.99.

Carryover: Inject a blank solvent (DCM) after the highest standard. No peak at the target RT

should exceed 0.1% of the standard area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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